Cas no 307327-55-5 (4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure
307327-55-5 structure
Product Name:4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:307327-55-5
MF:C12H15N3OS
MW:249.33200097084
MDL:MFCD01163895
CID:300350
PubChem ID:726840
Update Time:2025-04-19

4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-((m-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
    • 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-[(3-methylphenoxy)methyl]-
    • 4-ethyl-3-[(3-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • 4-Ethyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
    • AC1LDXBK
    • ALBB-003393
    • BBL014070
    • CTK6E9033
    • MolPort-000-657-656
    • STK411847
    • AKOS000659687
    • 307327-55-5
    • MFCD01163895
    • Z57586807
    • DTXSID90352449
    • 4-Ethyl-5-m-tolyloxymethyl-4H-[1,2,4]triazole-3-thiol
    • VS-04159
    • SR-01000222143-1
    • SR-01000222143
    • ART-CHEM-BB B018075
    • 4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD01163895
    • Inchi: 1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3,(H,14,17)
    • InChI Key: CGPFUNSHKFINOJ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC=C(C)C=2)N1CC

Computed Properties

  • Exact Mass: 249.09400
  • Monoisotopic Mass: 249.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 78.74000
  • LogP: 2.47410

4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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